Cas no 1361584-68-0 (Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid)

• Product Name: Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid
• CAS No: 1361584-68-0
• MF: C₁₄H₈Cl₄O₃
• MW: 366.023520469666
• CID: 4991330
• Update Time: 2025-06-28

Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid

• Inchi： 1S/C14H8Cl4O3/c15-6-4-9(17)11(10(18)5-6)7-2-1-3-8(16)12(7)13(19)14(20)21/h1-5,13,19H,(H,20,21)
• InChI Key： GEISGYXCLHZDHT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C2C(=CC(=CC=2Cl)Cl)Cl)=C1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 5
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid

Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic Acid: A Comprehensive Overview

Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid, also known by its CAS number 1361584-68-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a hydroxyl group attached to a biphenyl ring system that is further substituted with chlorine atoms at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of extensive research.

The biphenyl core of this compound plays a crucial role in its functionality. Biphenyl systems are known for their stability and versatility, often serving as platforms for the development of advanced materials. In the case of Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid, the substitution pattern—specifically the placement of hydroxyl and chlorine groups—contributes to its reactivity and potential applications. Recent studies have highlighted the importance of such substitution patterns in determining the electronic properties of aromatic compounds, which can be leveraged in the design of new materials for electronics and optoelectronics.

One area where this compound has garnered attention is in the field of polymer chemistry. Researchers have explored its potential as a monomer for synthesizing advanced polymers with tailored properties. The hydroxyl group provides sites for polymerization reactions, while the chlorine substituents can influence the polymer's thermal stability and mechanical strength. Recent breakthroughs in polymer synthesis have demonstrated how such functional groups can be exploited to create materials with enhanced performance characteristics, making this compound a valuable building block in material science.

In addition to its role in polymer chemistry, Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid has also been investigated for its potential in drug delivery systems. The compound's structure allows for functionalization with bioactive molecules, enabling targeted drug delivery and controlled release mechanisms. Studies have shown that biphenyl-based compounds can exhibit favorable pharmacokinetic profiles, making them promising candidates for therapeutic applications. The integration of this compound into drug delivery systems represents a cutting-edge approach to addressing challenges in modern medicine.

The synthesis of this compound involves a series of carefully controlled reactions that ensure the precise placement of substituents on the biphenyl ring. Recent advancements in synthetic methodologies have made it possible to achieve higher yields and better control over the product's purity. These improvements are critical for scaling up production and ensuring consistent quality, which is essential for industrial applications.

From an environmental standpoint, understanding the behavior and degradation pathways of Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid is crucial. Research into its environmental fate has revealed that the compound undergoes specific degradation processes under various conditions, such as exposure to UV light or microbial activity. These findings are important for assessing its potential impact on ecosystems and guiding strategies for waste management and pollution control.

In conclusion, Hydroxy-(3,2',4',6'-tetrachlorobiphenyl-2-yl)-acetic acid (CAS No: 1361584-68-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic chemistry, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological innovations and addressing global challenges.